Cas no 2138195-78-3 (Sodium {3-[(tert-butoxy)carbonyl]oxetan-3-yl}methanesulfinate)

• Product Name: Sodium {3-[(tert-butoxy)carbonyl]oxetan-3-yl}methanesulfinate
• CAS No: 2138195-78-3
• MF: C₉H₁₅NaO₅S
• MW: 258.267173051834
• CID: 6414972
• PubChem ID: 165455505
• Update Time: 2025-06-08

Sodium {3-[(tert-butoxy)carbonyl]oxetan-3-yl}methanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724332
• sodium {3-[(tert-butoxy)carbonyl]oxetan-3-yl}methanesulfinate
• 2138195-78-3
• Sodium {3-[(tert-butoxy)carbonyl]oxetan-3-yl}methanesulfinate

• Inchi： 1S/C9H16O5S.Na/c1-8(2,3)14-7(10)9(4-13-5-9)6-15(11)12;/h4-6H2,1-3H3,(H,11,12);/q;+1/p-1
• InChI Key： YGPFCQCCNORPJJ-UHFFFAOYSA-M
• SMILES： S(CC1(C(=O)OC(C)(C)C)COC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 258.05378903g/mol
• Monoisotopic Mass: 258.05378903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9Ų

Additional information on Sodium {3-[(tert-butoxy)carbonyl]oxetan-3-yl}methanesulfinate

Research Briefing on Sodium {3-[(tert-butoxy)carbonyl]oxetan-3-yl}methanesulfinate (CAS: 2138195-78-3) in Chemical Biology and Pharmaceutical Applications

Sodium {3-[(tert-butoxy)carbonyl]oxetan-3-yl}methanesulfinate (CAS: 2138195-78-3) is a specialized sulfinate derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its oxetane and tert-butoxycarbonyl (Boc) functional groups, serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of covalent inhibitors and PROTACs (Proteolysis Targeting Chimeras). Its unique reactivity profile enables selective modification of biomolecules, making it a valuable tool for drug discovery and target engagement studies.

Recent studies have highlighted the role of Sodium {3-[(tert-butoxy)carbonyl]oxetan-3-yl}methanesulfinate in facilitating sulfur(VI) fluoride exchange (SuFEx) reactions, a click chemistry platform for bioconjugation. A 2023 publication in Journal of Medicinal Chemistry demonstrated its utility in generating sulfonyl fluorides, which are pivotal for covalent drug design. The study reported enhanced stability and reactivity of this sulfinate compared to traditional precursors, enabling efficient labeling of protein targets under physiological conditions. Notably, the oxetane moiety contributes to improved metabolic stability, addressing a common limitation in covalent probe development.

In the context of targeted protein degradation, this compound has emerged as a crucial building block for E3 ligase recruiters. Research from the Scripps Institute (2024) utilized 2138195-78-3 to develop novel cereblon-based PROTACs with optimized pharmacokinetic properties. The Boc-protected oxetane structure was found to maintain ligand efficiency while reducing off-target effects, as evidenced by in vivo studies showing >80% target protein degradation at nanomolar concentrations. These findings position the compound as a promising candidate for next-generation therapeutic modalities.

The synthetic accessibility of Sodium {3-[(tert-butoxy)carbonyl]oxetan-3-yl}methanesulfinate has also been improved through recent methodological advancements. A 2024 Organic Process Research & Development paper detailed a scalable, chromatography-free synthesis route with 78% overall yield, addressing previous challenges in large-scale production. Process optimization focused on controlling the sulfinate oxidation state while preserving the acid-sensitive Boc group, achieving >99% purity by NMR. This development is particularly significant for industrial applications where kilogram-scale quantities are required for preclinical studies.

Emerging safety data from preclinical toxicology studies (Q1 2024) indicate favorable ADME properties for derivatives of 2138195-78-3. The oxetane ring demonstrates reduced hepatotoxicity compared to analogous cyclobutane derivatives, while the sulfinate moiety shows predictable clearance pathways. These pharmacological advantages, combined with the compound's synthetic versatility, suggest broad potential across multiple therapeutic areas including oncology, inflammation, and infectious diseases. Current research efforts are exploring its incorporation into bifunctional molecules for spatial proteomics and activity-based protein profiling applications.